Cas no 4747-68-6 (isocyanatocycloheptane)

isocyanatocycloheptane Properties

Names and Identifiers

• Isocyanatocycloheptane
• cycloheptanisocyanate
• Cycloheptylisocyanat
• cycloheptylisocyanate
• isocyanato-cycloheptane
• MFCD03701629
• 4747-68-6
• JCNLHDHXQVZQAM-UHFFFAOYSA-N
• EN300-234935
• GEO-03217
• G29409
• DTXSID80391746
• Cycloheptyl isocyanate
• SCHEMBL770478
• F2147-0905
• AKOS010078729
• Cycloheptyl isocyanate, 97%
• +Expand

• MDL： MFCD03701629
• InChIKey： JCNLHDHXQVZQAM-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H13NO/c10-7-9-8-5-3-1-2-4-6-8/h8H,1-6H2
• SMILES： C1CCCC(CC1)N=C=O

Computed Properties

• Exact Mass: 139.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 139.099714038g/mol
• Heavy Atom Count: 10
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• LogP: 2.04500
• PSA: 29.43000
• Refractive Index: n20/D 1.4680(lit.)
• Boiling Point: 188-189 °C(lit.)
• Melting Point: Not available
• Vapor Pressure: 0.5±0.4 mmHg at 25°C
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.051 g/mL at 25 °C(lit.)

isocyanatocycloheptane Security Information

• Symbol: GHS07 GHS08
• WGK Germany：3
• Safety Instruction： S23; S26; S36; S45
• Risk Phrases：R20/21/22; R36/37/38; R42
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• Hazard Statement： H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 20/21/22-36/37/38-42
• Signal Word：Danger

isocyanatocycloheptane Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%